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Compound of Interest

Compound Name: Cilazaprilat

Cat. No.: B193057 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides comprehensive, step-by-step

guidance on the necessary personal protective equipment (PPE), operational procedures, and

disposal plans for Cilazaprilat.

Cilazaprilat is suspected of damaging fertility or the unborn child and may cause damage to

the cardiovascular system through prolonged or repeated exposure.[1][2][3] Adherence to the

following safety protocols is critical to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the required protective equipment for handling Cilazaprilat.
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Protection Type Required Equipment
Specifications & Best

Practices

Eye and Face Protection
Safety goggles with side-

shields or a face shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[4] A face

shield can be worn over

goggles for enhanced

protection.[5]

Skin Protection Chemical-resistant gloves

Nitrile, butyl, or neoprene

gloves are recommended.

Always wear unlined, elbow-

length gloves.

Impervious lab coat or

protective suit

Wear a clean, dry protective

suit covering the entire body

from wrists to ankles.

Fire/flame resistant and

impervious clothing is advised.

Respiratory Protection
NIOSH/MSHA-approved

respirator

A full-face respirator is

necessary if exposure limits

are exceeded, if irritation

occurs, or when handling

powders outside a ventilated

enclosure where dust

formation is likely.

Footwear Chemical-resistant boots

Boots should cover the ankles,

and pant legs must be worn

outside of the boots to prevent

chemicals from entering.

Experimental Protocols: Safe Handling and Disposal
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Ventilation: Always handle Cilazaprilat in a well-ventilated area. A fume hood or other

ventilated enclosure is highly recommended, particularly when working with the solid form to

prevent dust generation.

Emergency Equipment: Ensure that a safety shower and an eye wash station are readily

accessible.

Review Safety Data Sheet (SDS): Before beginning any work, obtain and thoroughly read

the SDS for Cilazaprilat. Do not proceed until all safety precautions are understood.

II. Safe Handling Procedures

Donning PPE: Put on all required PPE as specified in the table above before entering the

handling area.

Avoiding Contact: Avoid all contact with eyes, skin, and clothing. Do not breathe dust, fumes,

or vapors.

Handling the Compound: Use non-sparking tools and take precautionary measures against

static discharge.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.

III. Storage

Container: Store Cilazaprilat in a tightly sealed, suitable container.

Location: Keep the container in a dry, cool, and well-ventilated place. The storage area

should be locked.

IV. Spill Management

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the substance

to enter drains or waterways.

Clean-up: Wearing full PPE, collect the spilled material and place it in a suitable, sealed, and

properly labeled hazardous waste container.

V. Disposal Plan

Solid Chemical Waste: Dispose of Cilazaprilat waste in a sealed and properly labeled

hazardous waste container. This should be sent to an approved waste disposal plant or

incinerated.

Contaminated Materials: All disposable materials, including gloves, wipes, and lab coats, that

have come into contact with Cilazaprilat must be placed in a sealed, labeled hazardous

waste container and must not be disposed of with regular laboratory garbage.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste. Follow all federal, state, and local

environmental regulations for chemical waste disposal.

Visual Workflow for Safe Handling of Cilazaprilat
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Start: Handling Cilazaprilat

Step 1: Preparation
- Review SDS

- Verify Engineering Controls
- Don PPE

Step 2: Safe Handling
- Use Ventilated Enclosure

- Avoid Contact and Inhalation

Step 3: Storage
- Tightly Sealed Container

- Cool, Dry, Ventilated, Locked Area

Spill Occurred?

Step 4: Spill Response
- Evacuate & Ventilate

- Contain Spill
- Clean with Full PPE

Yes

Step 5: Disposal
- Dispose of Waste in Labeled Containers

- Follow Regulations

No

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the Safe Handling and Disposal of Cilazaprilat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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